Cas no 2104241-34-9 (4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2104241-34-9
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5614314
• PubChem ID: 164654224
• Update Time: 2025-05-19

4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid
• 2104241-34-9
• EN300-3213380
• 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H11F2NO2/c1-7(6(8)9)3-10-2-4(7)5(11)12/h4,6,10H,2-3H2,1H3,(H,11,12)
• InChI Key： HQMXDVDGXXZNOF-UHFFFAOYSA-N
• SMILES： FC(C1(C)CNCC1C(=O)O)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid

Introduction to 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2104241-34-9)

4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2104241-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and methyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been extensively studied in the design of small-molecule inhibitors and therapeutic agents, where it often serves to improve pharmacokinetic profiles. In contrast, the methyl group contributes to the steric and electronic environment of the molecule, influencing its reactivity and interaction with biological targets. The combination of these substituents in 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid suggests a multifaceted utility in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural features in drug design. Studies have demonstrated that compounds incorporating difluoromethyl groups exhibit enhanced binding interactions with enzymes and receptors, often leading to improved therapeutic efficacy. For instance, recent publications have shown that derivatives of pyrrolidine containing difluoromethyl moieties are effective in targeting proteases involved in inflammatory pathways. Similarly, the methyl group's role in modulating lipophilicity and solubility has been well-documented, making it a crucial factor in optimizing drug delivery systems.

The synthesis of 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The carboxylic acid functionality at the 3-position provides a versatile handle for further derivatization, enabling the construction of more complex molecular architectures. Researchers have leveraged this compound as a building block in the development of novel scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The pyrrolidine core itself is known for its presence in bioactive natural products and synthetic drugs, further underscoring its importance as a pharmacophore.

In the realm of medicinal chemistry, the exploration of structural motifs that mimic natural products has led to significant breakthroughs. Pyrrolidine derivatives are among the most studied classes of compounds due to their broad spectrum of biological activities. Notably, recent research has focused on leveraging computational methods to identify promising candidates for further optimization. The use of virtual screening techniques has allowed researchers to rapidly evaluate large libraries of compounds, including derivatives of 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid, against various biological targets.

The impact of these structural features on drug-like properties cannot be overstated. The difluoromethyl group's ability to increase metabolic stability has been particularly valuable in extending the half-life of drugs that are susceptible to rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, the methyl group's influence on electronic distribution can fine-tune interactions with hydrogen bond donors and acceptors, critical parameters in designing high-affinity binders. These insights have guided the development of next-generation therapeutics with improved pharmacokinetic profiles.

Industrial applications of 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid extend beyond academic research into practical pharmaceutical solutions. Companies specializing in fine chemicals have integrated this compound into their catalogs due to its versatility as an intermediate. Its incorporation into synthetic pathways has streamlined the production of active pharmaceutical ingredients (APIs) for various therapeutic indications. Furthermore, its compatibility with modern synthetic methodologies makes it an attractive choice for contract research organizations (CROs) engaged in custom synthesis projects.

The future directions for research involving 4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid are promising and multifaceted. As computational tools continue to evolve, so does our ability to predict and manipulate molecular properties with greater precision. This synergy between experimental chemistry and computational modeling holds great potential for discovering novel therapeutic agents derived from this scaffold. Moreover, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,4-(Difluoromethyl)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2104241-34-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a key intermediate in drug development underscores its importance not only within academic research but also within the pharmaceutical industry. As our understanding of molecular interactions deepens through interdisciplinary collaboration, compounds like this one will continue to play a pivotal role in shaping future therapies.